Cas no 18740-39-1 (2,4-dichlorothieno[2,3-d]pyrimidine)

2,4-dichlorothieno[2,3-d]pyrimidine structure

18740-39-1 structure

Product Name:2,4-dichlorothieno[2,3-d]pyrimidine

CAS No:18740-39-1

MF:C₆H₂Cl₂N₂S

MW:205.064477443695

MDL:MFCD09743991

CID:51140

PubChem ID:329826171

Update Time:2025-09-22

2,4-dichlorothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4-dichlorothieno[2,3-d]pyrimidine
- 2,4-Dichloro-thieno[2,3-d]pyrimidine
- 2,4,5-TRIMETHYL-3-OXAZOLINE
- 2,4-dichlorothieno<2,3-d>pyrimidine
- 2,4-Dichlor-thieno<pyrimidin
- QC-152
- 2,4-Dichlorothieno[2,3-d]...
- Thieno[2,3-d]pyrimidine, 2,4-dichloro-
- BCP26750
- AKOS005146066
- 2,4-bis(chloranyl)thieno[2,3-d]pyrimidine
- 2,4-Dichlorothieno[2,3-d]pyrimidine, AldrichCPR
- dichlorothieno[2,3-d]pyrimidine
- MFCD09743991
- SCHEMBL1182070
- HRXNGIQKOWQHCX-UHFFFAOYSA-N
- A813147
- EN300-72514
- PB20371
- 18740-39-1
- A4146
- AM20090094
- W-206366
- AS-18183
- SY007978
- CS-W003631
- FT-0646970
- DTXSID20480926
- Z1148267341
- STL555662
- BBL101865
- DB-000811
- MDL： MFCD09743991
- Inchi： 1S/C6H2Cl2N2S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H
- InChI Key： HRXNGIQKOWQHCX-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CSC2=NC(=N1)Cl

Computed Properties

Exact Mass: 203.93200
Monoisotopic Mass: 203.9315746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 54Å²

Experimental Properties

Color/Form: Solid
Density: 1.7±0.1 g/cm3
Melting Point: No data available
Boiling Point: 274.8±22.0 °C at 760 mmHg
Flash Point: 120.0±22.3 °C
Refractive Index: 1.714
PSA: 54.02000
LogP: 2.99810

2,4-dichlorothieno[2,3-d]pyrimidine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H319
Warning Statement： P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Category Code： 36
Safety Instruction： 26
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：2-8 °C

2,4-dichlorothieno[2,3-d]pyrimidine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-dichlorothieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	079342-250mg	2,4-Dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%	250mg	￡10.00	2022-03-01
Fluorochem	079342-1g	2,4-Dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%	1g	￡22.00	2022-03-01
Fluorochem	079342-5g	2,4-Dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%	5g	￡61.00	2022-03-01
Fluorochem	079342-10g	2,4-Dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%	10g	￡117.00	2022-03-01
AstaTech	50257-1/G	2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE	18740-39-1	95%	1g	$20	2023-09-17
AstaTech	50257-5/G	2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE	18740-39-1	95%	5g	$66	2023-09-17
AstaTech	50257-10/G	2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE	18740-39-1	95%	10g	$128	2023-09-17
Chemenu	CM107418-25g	2,4-dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%+	25g	$368	2021-08-06
Chemenu	CM107418-5g	2,4-dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%+	5g	$***	2023-03-30
Chemenu	CM107418-10g	2,4-dichlorothieno[2,3-d]pyrimidine	18740-39-1	95%+	10g	$***	2023-03-30

2,4-dichlorothieno[2,3-d]pyrimidine Production Method

2,4-dichlorothieno[2,3-d]pyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:18740-39-1)2,4-dichlorothieno[2,3-d]pyrimidine

Order Number:A4146

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):220.0/707.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

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